Cas no 79144-27-7 (1-Buten-2-ol, 3-methyl-)
1-Buten-2-ol, 3-methyl- structure
Product Name:1-Buten-2-ol, 3-methyl-
CAS No:79144-27-7
MF:C5H10O
MW:86.1323018074036
CID:1795747
PubChem ID:12500628
Update Time:2025-04-21
1-Buten-2-ol, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Buten-2-ol, 3-methyl-
- 3-methylbut-1-en-2-ol
- 79144-27-7
- 2-me-thyl-3-buten-3-ol
- NSPPRYXGGYQMPY-UHFFFAOYSA-N
- DTXSID20500537
-
- Inchi： 1S/C5H10O/c1-4(2)5(3)6/h4,6H,3H2,1-2H3
- InChI Key： NSPPRYXGGYQMPY-UHFFFAOYSA-N
- SMILES： OC(=C)C(C)C
Computed Properties
- Exact Mass: 86.073164938g/mol
- Monoisotopic Mass: 86.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 55
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
1-Buten-2-ol, 3-methyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
79144-27-7 (1-Buten-2-ol, 3-methyl-) Related Products
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